2,3,6,2',3',6'-Hepta-O-acetyl-B-lactosyl azide

Glycosyl Azide Synthesis Phase Transfer Catalysis Synthetic Efficiency

Obtaining β-configured peracetylated lactosyl azide with orthogonal acetyl protection is critical for reproducible glycoconjugate synthesis. This compound (CAS 30854-62-7) directly addresses that need. • CuAAC in ~3 h-faster than benzoylated analogs-enabling rapid glycoconjugate library assembly for HTS. • Trichloroacetimidate donor precursor for stereoselective β-lactosylceramide analog synthesis; retains essential β-configuration. • Orthogonal O-acetyl groups permit iterative Zemplén deprotection/glycosylation for poly-LacNAc and Lewis^x antigens. • Telomerization monomer (taxogen) for clustered 1-6 residue lactosides used in multivalent lectin binding studies.

Molecular Formula C26H35N3O17
Molecular Weight 661.6 g/mol
Cat. No. B8034404
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2,3,6,2',3',6'-Hepta-O-acetyl-B-lactosyl azide
Molecular FormulaC26H35N3O17
Molecular Weight661.6 g/mol
Structural Identifiers
SMILESCC(=O)OCC1C(C(C(C(O1)N=[N+]=[N-])OC(=O)C)OC(=O)C)OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
InChIInChI=1S/C26H35N3O17/c1-10(30)37-8-17-20(21(40-13(4)33)23(42-15(6)35)25(44-17)28-29-27)46-26-24(43-16(7)36)22(41-14(5)34)19(39-12(3)32)18(45-26)9-38-11(2)31/h17-26H,8-9H2,1-7H3/t17-,18-,19+,20-,21+,22+,23-,24-,25-,26+/m1/s1
InChIKeyJFCQZWVIHHPJTD-LTSQYKSLSA-N
Commercial & Availability
Standard Pack Sizes25 mg / 100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Hepta-O-acetyl-β-lactosyl azide: Product Overview


2,3,6,2',3',6'-Hepta-O-acetyl-β-lactosyl azide (CAS 30854-62-7) is a peracetylated disaccharide derivative featuring an anomeric azide group and seven acetyl protecting groups . It serves as a versatile precursor in carbohydrate chemistry, enabling efficient access to β-lactosyl conjugates via copper-catalyzed azide-alkyne cycloaddition (CuAAC) and other transformations [1]. The compound is widely utilized as a glycosyl donor surrogate and as a key intermediate in the synthesis of neoglycoconjugates, glycopeptides, glycolipids, and glycomimetics [2].

β-Lactosyl azide donor surrogate for glycosylation and conjugate assembly
Acetyl-protected scaffold for accelerated CuAAC click chemistry
Retains β-configuration through multistep transformation sequences

Why Hepta-O-acetyl-β-lactosyl azide Cannot Be Replaced


Glycosyl azides are not universally interchangeable due to critical differences in anomeric stereochemistry, protecting group architecture, and sugar backbone identity, each of which dictates reactivity, stability, and compatibility in downstream applications [1]. The specific β-configuration at the anomeric center, combined with the hepta-acetyl protection pattern and the β(1→4)-linked lactose core, confers a distinct reactivity profile that is essential for maintaining stereochemical fidelity in glycosylation and conjugate formation [2]. Substituting with α-anomers, alternative sugar backbones (e.g., maltosyl or glucosyl azides), or different protecting groups (e.g., benzoyl or benzyl) can lead to altered reaction kinetics, reduced stereoselectivity, or compromised stability under the conditions required for sequential deprotection and further elaboration [3].

Anomeric mismatch α-Anomers yield lower stereoselectivity and α/β mixtures in Staudinger ligation, complicating purification.
Sugar backbone shift Maltosyl or glucosyl azides alter lectin recognition and may not recapitulate lactose epitope presentation.
Protecting group variation Benzoyl protection slows CuAAC kinetics; benzyl ethers require harsher deprotection that may reduce the azide.

Comparative Evidence: Hepta-O-acetyl-β-lactosyl azide


Phase Transfer Catalysis Yield Advantage

The synthesis of 2,3,6,2',3',6'-Hepta-O-acetyl-β-lactosyl azide via a two-step phase transfer catalysis (PTC) method achieves a combined yield of 88–93% from β-lactose octaacetate [1]. In contrast, alternative methods employing strong Lewis acid-catalyzed treatment with TMSN₃ or sonication are reported to be lengthy, expensive, and often yield anomeric mixtures, which require additional purification and reduce overall efficiency [1].

PTC Synthesis Yield
Head-to-head
88–93% yield from β-lactose octaacetate (two-step PTC), vs. anomeric mixtures from Lewis acid or sonication methods.
Supports reliable procurement and scale-up for multi-step synthesis.
PTC: acetobromination then azidation (NaN₃/Bu₄NHSO₄, sat. NaHCO₃/CH₂Cl₂).
Glycosyl Azide Synthesis Phase Transfer Catalysis Synthetic Efficiency

Acetyl vs. Benzoyl Protection Kinetics in CuAAC

Comparative studies reveal that the hepta-acetyl protected lactosyl azide exhibits significantly faster reaction kinetics in copper-catalyzed azide-alkyne cycloaddition (CuAAC) compared to its per-O-benzoylated analog . The acetyl groups provide an optimal balance between steric protection and electronic activation, enabling the reaction to reach completion in approximately 3 hours, whereas the benzoylated derivative requires a considerably longer time under identical conditions .

CuAAC Kinetics
Data to verify
Completion in ~3 h for acetyl-protected azide; benzoylated analog requires considerably longer under identical conditions.
Enables higher-throughput glycoconjugate library synthesis.
Standard Cu(I)-catalyzed Huisgen cycloaddition.
Click Chemistry Protecting Group Effects Reaction Kinetics

β-Configuration Retention in Staudinger Ligation

In the Staudinger ligation with acyl chlorides, 2,3,6,2',3',6'-Hepta-O-acetyl-β-lactosyl azide reacts with high stereoselectivity, proceeding with retention of the β-configuration to yield exclusively 1,2-trans β-glycosylamides [1]. In contrast, the corresponding α-azido anomer displays lower stereoselectivity under the same conditions, producing α/β mixtures of glycosylamides that require separation [1].

Staudinger Stereoselectivity
Head-to-head
Exclusive β-glycosylamide formation; α-anomer yields α/β mixtures requiring separation.
Ensures stereochemical fidelity for lectin-binding glycomimetics.
Acyl chlorides, PPh₃, room temperature.
Stereoselectivity Glycosylamide Synthesis β-Configuration

Anomeric Purity by PTC Azidation

Phase transfer catalysis (PTC) of peracetylated lactosyl bromide with sodium azide yields 1,2-trans-glycosyl azides in 93–98% yield with complete inversion at the anomeric center, providing a general, high-yielding entry into stereochemically pure β-glycosyl azides . This method is directly applicable to 2,3,6,2',3',6'-hepta-O-acetyl-β-lactosyl azide and contrasts with alternative direct azidation methods that often require chromatographic separation of anomeric mixtures [1].

Anomeric Purity
Head-to-head
93–98% yield of pure β-glycosyl azides via PTC, complete stereochemical inversion.
Reduces need for chromatographic separation of anomers.
PTC: glycosyl bromide + NaN₃, Bu₄NHSO₄, CH₂Cl₂/sat. NaHCO₃.
Anomeric Purity Glycosyl Azide Synthesis Phase Transfer Catalysis

Acetyl Protecting Group Orthogonality

The azido group in glycosyl azides provides favorable protection of the anomeric position, remaining stable under a wide range of protecting group manipulations and glycosylation reactions [1]. The peracetylated framework allows for selective deprotection under mild Zemplén conditions (NaOMe/MeOH), enabling sequential unmasking of hydroxyl groups for chain extension or branching without affecting the anomeric azide [2]. In contrast, benzyl ethers require harsher hydrogenolytic conditions that may compromise other functionalities, and benzoyl esters exhibit slower deprotection kinetics that can impede efficient multi-step synthesis .

Protecting Group Orthogonality
Class-level
Acetyl groups removed under mild Zemplén conditions (NaOMe/MeOH) without affecting azide; benzyl ethers require hydrogenolysis, benzoyl esters deprotect more slowly.
Facilitates iterative deprotection for complex oligosaccharide assembly.
Zemplén deacetylation leaves azide intact for late-stage conjugation.
Protecting Group Orthogonality Oligosaccharide Synthesis Acetyl Group Stability

Trichloroacetimidate Donor Compatibility

The trichloroacetimidate-activated lactosyl donor derived from 2,3,6,2',3',6'-Hepta-O-acetyl-β-lactosyl azide has been successfully employed in the stereoselective glycosylation of phytosphingosine acceptors, yielding the expected glycosides 2-azido-1-O-(2,3,6,2′,3′,4′,6′-hepta-O-acetyl-β-lactosyl)-3,4-O-isopropylidene-d-ribo- and -l-lyxo-1,3,4-octadecanetriol [1]. This demonstrates the compound's utility as a stable, pre-activated donor equivalent that retains the β-configuration throughout the glycosylation event, a critical requirement for the synthesis of biologically relevant β-lactosylceramide analogs [1].

Trichloroacetimidate Donor
Reported
Successful stereoselective glycosylation of phytosphingosine acceptors to give β-lactosylceramide analogs.
Supports convergent glycosphingolipid probe synthesis.
Activation with TMSOTf, CH₂Cl₂, molecular sieves.
Glycosphingolipid Synthesis Trichloroacetimidate Donor Glycosylation

Key Applications of Hepta-O-acetyl-β-lactosyl azide


β-Lactosylceramide Analog & GSL Probe Synthesis

The compound's demonstrated utility as a trichloroacetimidate donor precursor enables the stereoselective synthesis of β-lactosylceramide analogs [1]. The retained β-configuration is essential for producing biologically accurate GSL probes used in studying membrane microdomains and cellular signaling [1].

Multivalent Lactoside Clusters via Telomerization

Following reduction of the azide and N-acryloylation, the compound serves as a monomer (taxogen) in telomerization reactions to generate clustered lactosides of defined size (1-6 residues) [2]. These clusters are invaluable for probing carbohydrate-lectin interactions with enhanced avidity [2].

Triazole-Linked Neoglycoconjugate Libraries

The faster reaction kinetics of the acetyl-protected azide in CuAAC (approx. 3 hours) compared to benzoylated analogs makes it the preferred building block for generating diverse glycoconjugate libraries. This kinetic advantage directly supports high-throughput screening applications in glycomics and drug discovery .

Convergent Oligosaccharide Assembly

The orthogonal stability of the acetyl protecting groups relative to the anomeric azide [3] permits iterative Zemplén deprotection and glycosylation cycles. This enables the convergent synthesis of complex oligosaccharides such as Lewis(x) antigens and poly-N-acetyllactosamine (poly-LacNAc) chains [3].

Application
Selection Property
Validation Focus
β-Lactosylceramide analog & GSL probe synthesis
Trichloroacetimidate donor stability with retained β-configuration
Stereoselective glycosylation outcome and ceramide analog fidelity
Multivalent lactoside clusters via telomerization
Azide-to-acrylamide conversion for polymerization
Cluster size distribution and lectin binding avidity
Triazole-linked neoglycoconjugate libraries
Rapid CuAAC kinetics due to acetyl protection
Reaction completion time and conjugate diversity
Convergent oligosaccharide assembly (e.g., Lewis(x), poly-LacNAc)
Orthogonal acetyl protection tolerant to iterative deprotection
Sequential Zemplén deprotection and glycosylation fidelity

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

19 linked technical documents
Explore Hub


Quote Request

Request a Quote for 2,3,6,2',3',6'-Hepta-O-acetyl-B-lactosyl azide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.